![molecular formula C17H15ClN2O2S B2991892 3-(4-(Dimethylamino)phenyl)-2-((4-chlorophenyl)sulfonyl)prop-2-enenitrile CAS No. 804515-70-6](/img/structure/B2991892.png)
3-(4-(Dimethylamino)phenyl)-2-((4-chlorophenyl)sulfonyl)prop-2-enenitrile
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Description
3-(4-(Dimethylamino)phenyl)-2-((4-chlorophenyl)sulfonyl)prop-2-enenitrile is a useful research compound. Its molecular formula is C17H15ClN2O2S and its molecular weight is 346.83. The purity is usually 95%.
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Scientific Research Applications
Fluorescent Molecular Probes
Compounds embodying a dimethylamino group and a sulfonyl group, similar in structure to the chemical , have been synthesized as new fluorescent solvatochromic dyes. These compounds exhibit strong solvent-dependent fluorescence, attributed to an intramolecular charge transfer. This property, along with their long emission wavelength, high fluorescence quantum yields, and large Stokes shift, makes them suitable for developing ultrasensitive fluorescent molecular probes for studying biological events and processes (Diwu et al., 1997).
Nonlinear Optical Properties
A derivative of the compound has been synthesized and investigated for its third-order nonlinear optical properties using a Z-scan technique with nanosecond laser pulses. The compound displayed a transition from saturable absorption to reverse saturable absorption with an increase in excitation intensity, indicating potential applications as optical limiters in optical device technologies (Rahulan et al., 2014).
Molecular Conformation Studies
Investigations into the tautomeric behavior of sulfonamide derivatives, which are structurally related to the subject compound, have been conducted using infrared and nuclear magnetic resonance spectroscopic methods. These studies are crucial for understanding the pharmaceutical and biological activities of these molecules, as molecular conformation is directly related to these properties (Erturk et al., 2016).
Antimicrobial Evaluations
A novel series of pyrazolo[1,5-a]pyrimidine ring systems containing a phenylsulfonyl moiety, similar to the target compound, have been synthesized and shown to exhibit antimicrobial activities. Some derivatives outperformed the reference drug in efficacy against various bacteria and fungi, highlighting the potential of these compounds in antimicrobial applications (Alsaedi et al., 2019).
Properties
IUPAC Name |
(Z)-2-(4-chlorophenyl)sulfonyl-3-[4-(dimethylamino)phenyl]prop-2-enenitrile |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H15ClN2O2S/c1-20(2)15-7-3-13(4-8-15)11-17(12-19)23(21,22)16-9-5-14(18)6-10-16/h3-11H,1-2H3/b17-11- |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RMCDEBSJZWCSSH-BOPFTXTBSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(C)C1=CC=C(C=C1)C=C(C#N)S(=O)(=O)C2=CC=C(C=C2)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CN(C)C1=CC=C(C=C1)/C=C(/C#N)\S(=O)(=O)C2=CC=C(C=C2)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H15ClN2O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
346.8 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.